Cas no 955976-80-4 (4-(3,5-Dimethyl-1H-pyrazol-1-yl)-5-iodo-2,6-dimethylpyrimidine)

• Product Name: 4-(3,5-Dimethyl-1H-pyrazol-1-yl)-5-iodo-2,6-dimethylpyrimidine
• CAS No: 955976-80-4
• MF: C₁₁H₁₃IN₄
• MW: 328.152193784714
• CID: 6628222
• PubChem ID: 1489157
• Update Time: 2025-07-21

4-(3,5-Dimethyl-1H-pyrazol-1-yl)-5-iodo-2,6-dimethylpyrimidine Chemical and Physical Properties

Names and Identifiers

• SR-01000306891-1
• 4-(3,5-dimethylpyrazol-1-yl)-5-iodo-2,6-dimethylpyrimidine
• 4-(3,5-dimethyl-1H-pyrazol-1-yl)-5-iodo-2,6-dimethylpyrimidine
• AKOS005104139
• 955976-80-4
• SR-01000306891
• 9R-0046
• Pyrimidine, 4-(3,5-dimethyl-1H-pyrazol-1-yl)-5-iodo-2,6-dimethyl-
• 4-(3,5-Dimethyl-1H-pyrazol-1-yl)-5-iodo-2,6-dimethylpyrimidine

• Inchi： 1S/C11H13IN4/c1-6-5-7(2)16(15-6)11-10(12)8(3)13-9(4)14-11/h5H,1-4H3
• InChI Key： XCWCZNBYNVPHIP-UHFFFAOYSA-N
• SMILES： IC1=C(C)N=C(C)N=C1N1C(C)=CC(C)=N1

Computed Properties

• Exact Mass: 328.01849g/mol
• Monoisotopic Mass: 328.01849g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 16
• Rotatable Bond Count: 1
• Complexity: 250
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.8
• Topological Polar Surface Area: 43.6Ų

Experimental Properties

• Density: 1.71±0.1 g/cm3(Predicted)
• Boiling Point: 392.2±42.0 °C(Predicted)
• pka: -0.62±0.50(Predicted)

Additional information on 4-(3,5-Dimethyl-1H-pyrazol-1-yl)-5-iodo-2,6-dimethylpyrimidine

Professional Introduction to 4-(3,5-Dimethyl-1H-pyrazol-1-yl)-5-iodo-2,6-dimethylpyrimidine (CAS No. 955976-80-4)

4-(3,5-Dimethyl-1H-pyrazol-1-yl)-5-iodo-2,6-dimethylpyrimidine, with the CAS number 955976-80-4, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical and chemical research. This compound belongs to the pyrimidine family, a heterocyclic aromatic organic compound that plays a crucial role in the synthesis of various biologically active molecules. The unique structural features of this compound, particularly its 3,5-dimethyl-1H-pyrazol moiety and the presence of an iodine atom at the 5-position, make it a valuable intermediate in the development of novel therapeutic agents.

The< strong>pyrimidine core is a fundamental structural motif in many pharmaceuticals due to its ability to mimic nucleic acid bases and interact with biological targets. In particular, pyrimidine derivatives have been extensively studied for their potential applications in antiviral, anticancer, and antimicrobial therapies. The introduction of substituents such as alkyl groups and halogens can significantly alter the pharmacological properties of these compounds, making them more effective against specific diseases.

In recent years, there has been a surge in research focused on developing new analogs of pyrimidine-based compounds that exhibit enhanced biological activity. One area of particular interest is the synthesis of pyrimidine derivatives that can inhibit kinases and other enzymes involved in cancer progression. The< strong>iodo-substituted pyrimidine moiety in 4-(3,5-Dimethyl-1H-pyrazol-1-yl)-5-iodo-2,6-dimethylpyrimidine makes it a promising candidate for such applications. Iodine atoms are known to facilitate cross-coupling reactions, which are essential for constructing complex molecular structures.

The< strong>3,5-dimethyl substitution pattern on the pyrazole ring contributes to the stability and reactivity of the compound. This substitution pattern is often employed to enhance binding affinity to biological targets by introducing steric hindrance and electronic effects. The dimethyl groups can also influence the electronic properties of the molecule, making it more susceptible to participation in various chemical reactions.

Recent studies have highlighted the importance of< strong>pyrazole derivatives in medicinal chemistry. Pyrazole compounds have shown remarkable potential as scaffolds for drug discovery due to their ability to form hydrogen bonds and interact with proteins. The< strong>3,5-dimethylpyrazole moiety in this compound is particularly interesting because it can be further functionalized to create more complex structures with tailored biological activities.

The< strong>iodylated pyrimidine structure of 4-(3,5-Dimethyl-1H-pyrazol-1-yl)-5-iodo-2,6-dimethylpyrimidine is particularly valuable for its utility in cross-coupling reactions such as Suzuki-Miyaura and Stille couplings. These reactions are widely used in organic synthesis to construct carbon-carbon bonds and are essential for creating complex molecular architectures. The presence of the iodine atom at the 5-position allows for facile introduction of various functional groups at this position, making it a versatile building block for drug discovery.

In addition to its synthetic utility, this compound has shown promise in preclinical studies as a potential inhibitor of various kinases. Kinases are enzymes that play a critical role in many cellular processes, including cell growth and division. Inhibiting these enzymes has been a major focus of drug development efforts aimed at treating cancers and inflammatory diseases. The< strong>pyrimidine-based kinase inhibitors have been particularly successful in clinical trials, with several drugs already on the market.

The< strong>molecular design of 4-(3,5-Dimethyl-1H-pyrazol-1-yl)-5-iodo-2,6-dimethylpyrimidine incorporates several key features that make it an attractive candidate for further development. The combination of the< strong>3,5-dimethylpyrazole moiety and the iodine substituent provides a balance between stability and reactivity, allowing for both efficient synthesis and functionalization. This makes it a valuable tool for medicinal chemists working on developing new therapeutic agents.

The< strong>iodylated pyrimidine core also offers opportunities for exploring different pharmacological profiles by modifying other parts of the molecule. For instance, introducing additional substituents at positions other than 5 can alter the electronic properties and binding interactions with biological targets. This flexibility is crucial for optimizing drug candidates for specific therapeutic applications.

In conclusion,< strong>4-(3,5-Dimethyl-1H-pyrazol-1-yl)-5-iodo-2,6-dimethylpyrimidine (CAS No. 955976-80-4) is a multifaceted compound with significant potential in pharmaceutical research. Its unique structural features make it an excellent intermediate for synthesizing complex biologically active molecules. The combination of< strong>molecular recognition elements, such as the pyrazole ring and iodine substituent, provides numerous opportunities for further development into novel therapeutic agents.